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Compound of Interest

Compound Name:
5-Bromo-6-methyl-1H-

pyrazolo[3,4-b]pyridin-3-amine

CAS No.: 1211584-18-7

Cat. No.: B571874

Get Quote

Introduction & Rational Design
The emergence of multidrug-resistant (MDR) bacteria, particularly the ESKAPE pathogens

(Enterococcus faecium, Staphylococcus aureus, Klebsiella pneumoniae, Acinetobacter

baumannii, Pseudomonas aeruginosa, and Enterobacter species), necessitates the discovery

of novel chemotypes.

Pyrazolopyridines represent a privileged scaffold in medicinal chemistry due to their structural

similarity to the purine ring of ATP. This feature allows them to act as competitive inhibitors of

bacterial enzymes that utilize ATP, most notably DNA Gyrase subunit B (GyrB) and

Topoisomerase IV (ParE). Unlike fluoroquinolones, which target the DNA-enzyme cleavage

complex, pyrazolopyridines target the ATPase domain, offering a distinct mechanism of action

that may evade existing quinolone resistance mechanisms.

This application note outlines a rigorous, self-validating workflow for evaluating these

compounds, moving from primary phenotypic screening to mechanistic validation and safety

profiling.
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Figure 1: Strategic workflow for the evaluation of pyrazolopyridine antibacterials, filtering

candidates from phenotypic potency to target validation.

Primary Screening: MIC and MBC Determination
The Minimum Inhibitory Concentration (MIC) is the gold standard for assessing potency. To

ensure data is comparable across institutions, protocols must strictly adhere to CLSI M07-A10

guidelines.

Protocol 1: Broth Microdilution (96-well format)
Principle: Quantitative determination of the lowest concentration of compound required to

inhibit visible bacterial growth.[1]

Materials:

Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB).[2] Note: Cation adjustment (Ca²⁺

20-25 mg/L, Mg²⁺ 10-12.5 mg/L) is critical for standardizing membrane permeability and

activity of certain classes.

QC Strains:E. coli ATCC 25922, S. aureus ATCC 29213.

Compound: 10 mM stock in 100% DMSO.

Procedure:

Compound Preparation: Prepare 2-fold serial dilutions of the pyrazolopyridine derivative in

CAMHB across the 96-well plate. Final volume per well: 50 µL.

Validation Step: Include a solvent control (max 1% DMSO final) to ensure the solvent does

not inhibit growth.

Inoculum Preparation:

Select 3-5 colonies from a fresh agar plate (<24h).

Suspend in saline to match 0.5 McFarland turbidity standard (
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CFU/mL).

Dilute 1:150 in CAMHB to reach

CFU/mL.

Inoculation: Add 50 µL of the diluted inoculum to each well containing compound.

Final Test Concentration: Bacterial density =

CFU/mL.

Incubation: 16–20 hours at 35 ± 2°C in ambient air.

Readout:

MIC: Lowest concentration with no visible growth.[3]

MBC (Minimum Bactericidal Concentration): Plate 10 µL from clear wells onto agar. MBC

is the concentration killing

of the initial inoculum.[4]

Data Interpretation:

Parameter Result Interpretation

MIC Highly Potent

MIC Moderate Potency

MBC/MIC Ratio Bactericidal

MBC/MIC Ratio Bacteriostatic

Kinetic Profiling: Time-Kill Assay
MIC values are static; they do not reveal how fast a compound kills. For pyrazolopyridines

targeting DNA replication, time-dependent killing is expected.
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Protocol 2: Time-Kill Kinetics
Procedure:

Prepare inoculum at

CFU/mL in CAMHB.

Add compound at concentrations of 1× MIC and 4× MIC.

Incubate at 37°C with shaking.

Sampling: Remove aliquots at 0, 1, 2, 4, 8, and 24 hours.

Quantification: Perform serial 10-fold dilutions in PBS and plate on nutrient agar. Incubate

overnight and count colonies.

Analysis: Plot

vs. Time.

Criteria for Success:

Bactericidal:

reduction (99.9% kill) from the initial inoculum within 24 hours.[1][2]

Bacteriostatic:

reduction.[2]

Mechanism of Action: Gyrase B ATPase Inhibition[5]
Pyrazolopyridines typically function as ATP-competitive inhibitors of the GyrB subunit. To

validate this target, we utilize a coupled enzyme assay that links ATP hydrolysis to NADH

oxidation.

Mechanistic Pathway
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Figure 2: Mechanism of Action. Pyrazolopyridines compete with ATP for the binding pocket on

GyrB, halting energy supply for DNA supercoiling.

Protocol 3: Coupled ATPase Assay
Principle: Gyrase hydrolyzes ATP to ADP. Pyruvate Kinase (PK) converts PEP + ADP

Pyruvate + ATP. Lactate Dehydrogenase (LDH) converts Pyruvate + NADH

Lactate + NAD⁺. The decrease in NADH absorbance at 340 nm is proportional to Gyrase
activity.

Reagents:

E. coli Gyrase holoenzyme.

Assay Buffer: 50 mM Tris-HCl (pH 7.5), 100 mM KCl, 5 mM MgCl₂, 2 mM DTT.

Substrate: Relaxed pBR322 plasmid DNA.

Coupling System: 1 mM PEP, 0.2 mM NADH, PK/LDH mix.

Procedure:

Incubate Gyrase (5 nM) with compound for 10 min at 25°C.

Add ATP (500 µM) and coupling mixture to initiate reaction.

Monitor Absorbance (340 nm) continuously for 20 minutes.
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Calculation: Determine IC₅₀ by plotting slope (rate of NADH oxidation) vs. log[Compound].

Safety Profiling: Cytotoxicity (MTT Assay)
A potent antibacterial is useless if it is toxic to mammalian cells. The Selectivity Index (SI)

quantifies the therapeutic window.

Protocol 4: MTT Viability Assay
Cell Line: HepG2 (Liver) or HEK293 (Kidney) – representing major organs of clearance.

Procedure:

Seed cells (

cells/well) in 96-well plates and incubate for 24h.

Add compound (range: 0.1 to 100 µM) and incubate for 48h.

Add 20 µL MTT solution (5 mg/mL in PBS) and incubate for 4 hours. Mitochondrial

dehydrogenases in viable cells reduce MTT to purple formazan.

Remove media and solubilize crystals with 150 µL DMSO.

Read Absorbance at 570 nm.

Calculation:

Calculate

(Concentration cytotoxic to 50% of cells).

Selectivity Index (SI) =

.

Target: An SI

is generally required for early lead advancement; SI
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is preferred.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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